(Z)-2-decenoic acid

• CAS No.: 15790-91-7
• Product Name: (Z)-2-decenoic acid
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: (Z)-dec-2-enoic acid
• Standard InChI: InChI=1S/C10H18O2/c1-2-3-4-5-6-7-8-9-10(11)12/h8-9H,2-7H2,1H3,(H,11,12)/b9-8-
• Standard InChIKey: WXBXVVIUZANZAU-HJWRWDBZSA-N
• Isomeric SMILES: CCCCCCC/C=C\C(=O)O
• SMILES: CCCCCCCC=CC(=O)O
• Canonical SMILES: CCCCCCCC=CC(=O)O
• Appearance: Assay:≥95%A solution in ethanol
• Melting Point: 12.0 °C
• Description: (Z)-2-decenoic acid(cis-2-Decenoic acid) is an unsaturated short chain fatty acid that is secreted by P. aeruginosa and induces a dispersion response in biofilms formed by gram-negative and gram-positive bacteria, as well as by the yeast C. albicans.
• Synonyms: 2-decenoic acid; 2-decenoic acid, (E)-isomer; cis-2-decenoic acid
• Reference: [1]. Davies DG,Marques CN (2009) A fatty acid messenger is responsible for inducing dispersion in microbial biofilms. Journal of bacteriology 191, 1393-403; ; [2]. Gu W, Silverman RB.; Synthesis of (S)-2-Boc-Amino-8-(R)-(tert-butyldimethylsilanyloxy) decanoic acid, a Precursor to the Unusual Amino Acid Residue of the Anticancer Agent Microsporin B.; Tetrahedron Lett. 2011 Oct 19;52(42):5438-5440.; ; ; [3]. Petelska AD, Figaszewski ZA.; Interfacial tension of the lipid membrane formed from phosphatidylcholine-decanoic acid and phosphatidylcholine-decylamine systems.; J Membr Biol. 2011 May;241(2):103-8.; ; [4]. Kumar A, Singh S, Jain S, Kumar P.; Synthesis, antimicrobial evaluation, QSAR and in Silico ADMET studies of decanoic acid derivatives.; Acta Pol Pharm. 2011 Mar-Apr;68(2):191-204.; ; ; [5]. Naumowicz M, Petelska AD, Figaszewski ZA.; Impedance analysis of complex formation equilibria in phosphatidylcholine bilayers containing decanoic acid or decylamine.; Cell Biochem Biophys. 2011 Sep;61(1):145-55.
• PubChem Compound: 5356596
• Last Modified: Nov 11 2021